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Compound of Interest

Compound Name: 1-Boc-4-(aminomethyl)piperidine

Cat. No.: B134491

An In-depth Technical Guide to 1-Boc-4-(aminomethyl)piperidine

For Researchers, Scientists, and Drug Development
Professionals

Abstract: 1-Boc-4-(aminomethyl)piperidine is a versatile bifunctional molecule widely utilized
as a building block in organic synthesis, particularly in the development of pharmaceutical
agents. Its structure incorporates a piperidine ring, a common scaffold in medicinal chemistry,
with a primary amine protected by a tert-butyloxycarbonyl (Boc) group. This guide provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols for its synthesis and analysis, and its applications in drug discovery.

Core Physical and Chemical Properties

The fundamental properties of 1-Boc-4-(aminomethyl)piperidine are summarized below,
providing essential data for its handling, application, and characterization.

Compound Ildentification
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Identifier

Value

CAS Number

144222-22-0[1][2]

Molecular Formula

C11H22N202[1][2][3]

Molecular Weight 214.30 g/mol [1][2][3]
tert-butyl 4-(aminomethyl)piperidine-1-
IUPAC Name Y14 Yhpip
carboxylate[4]
N-(tert-Butoxycarbonyl)-4-
Synonyms aminomethylpiperidine, 1,1-Dimethylethyl 4-
(aminomethyl)-1-piperidinecarboxylate[1]
InChl Key KLKBCNDBOVRQIJ-UHFFFAOY SA-N[1][5]

SMILES String

CC(C)(C)OC(=0)N1CCC(CN)CC1[1][5]

Physicochemical Data

Property Value
Colorless to yellow liquid or low melting solid[5]
Appearance
[6]
Boiling Point 237-238 °C (lit.)[1][2][5]
Density 1.013 g/mL at 25 °C (lit.)[1][2][5]

Refractive Index (n20/D)

1.473 (Iit)[1][2][5]

Flash Point >230 °F (>110 °C)[5]

Solubility Soluble in chloroform and methanol[5][7]
pKa 10.13 + 0.29 (Predicted)[5]

LogP 1.59[3]

Synthesis and Experimental Protocols

While multiple synthetic routes exist, a common approach involves the protection of the

piperidine nitrogen followed by the reduction of a nitrile or amide group at the 4-position. A
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general protocol for the synthesis of a related compound, 1-Boc-4-aminopiperidine, is
described in the literature and can be adapted.[3]

lllustrative Synthesis Workflow

The logical flow for a common synthetic approach is outlined below. This involves the Boc
protection of a suitable piperidine precursor followed by functional group transformation to yield
the final product.

Illustrative Synthesis of 1-Boc-4-(aminomethyl)piperidine

Di-tert-butyl dicarbonate,
4-Piperidinecarboxamide Triethylamine, Water 1-Boc-4-piperidinecarboxamide Reduction (€.9., LiAIH4 or BH3 1-Boc-4-(aminomethyl)piperidine

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 1-Boc-4-(aminomethyl)piperidine.

General Experimental Protocol for Boc Protection

This protocol is adapted from the synthesis of 1-Boc-4-piperidinecarboxamide.[8]

e Reaction Setup: In a suitable reaction vessel, dissolve 4-piperidinecarboxamide in a mixture
of distilled water and triethylamine.

» Addition of Boc Anhydride: While stirring the solution at room temperature (20-25 °C), add di-
tert-butyl dicarbonate dropwise.

e Reaction: Continue stirring at room temperature for 8-10 hours.

o Workup: Adjust the pH of the reaction mixture to 6-7 using 20% hydrochloric acid. Extract the
product with a suitable organic solvent such as dichloromethane.

 Purification: Dry the combined organic phases, concentrate under reduced pressure, and
purify the resulting intermediate, for instance, by crystallization from acetone at low
temperature (0-2 °C).[8]
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The subsequent step would involve the reduction of the amide to the amine, for which standard
reducing agents like lithium aluminum hydride (LiAIH4) or borane (BHs) can be employed under
anhydrous conditions.

Analytical Characterization

To confirm the identity and purity of 1-Boc-4-(aminomethyl)piperidine, a suite of analytical
techniques is typically employed.

Analytical Workflow

The following diagram illustrates a standard workflow for the quality control and
characterization of the synthesized compound.

Analytical Workflow for Compound Characterization

Synthesis & Purification

Synthesized Product

Structural ElucidationMolecular Weight Verification\Functional Group Analysis

Analytical Techniques

NMR Spectroscopy Mass Spectrometry Infrared Spectroscopy
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Caption: A logical workflow for the analytical characterization of the final product.

Spectroscopic Data

e 1H NMR: Proton NMR is used to confirm the presence of the characteristic protons of the
Boc group and the piperidine ring structure.[9]

e 13C NMR: Carbon NMR provides information on the carbon skeleton of the molecule.

e Mass Spectrometry (MS): This technique is used to determine the molecular weight of the
compound, confirming its elemental composition. The exact mass is reported as 214.168121.

[3]

« Infrared Spectroscopy (IR): IR spectroscopy is employed to identify the characteristic
vibrational frequencies of the functional groups present, such as the N-H stretches of the
amine and the C=0 stretch of the carbamate.[10]

Applications in Research and Drug Development

1-Boc-4-(aminomethyl)piperidine is a crucial intermediate in the synthesis of a variety of
biologically active molecules.[5] Its utility stems from the presence of a protected primary
amine, which allows for selective reactions at the piperidine nitrogen or, after deprotection, at
the aminomethyl group.

It serves as a precursor in the preparation of various protein agonists and antagonists,
including:

Kinesin spindle protein inhibitors with potential anticancer activity.[1][11]

Agonists for the orphan G-protein coupled receptor GPR119, which have antidiabetic
potential.[1][11]

Pim-1 inhibitors.[1][11]

Aspartic acid protease inhibitors.[1][11]

Safety and Handling
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Proper safety precautions must be observed when handling 1-Boc-4-
(aminomethyl)piperidine.

Hazard Information

Hazard Class Description

H315: Causes skin irritation. H319: Causes
serious eye irritation. H335: May cause

GHS Hazard Statements ) o ] )
respiratory irritation. H400: Very toxic to aquatic

life.[3]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P273: Avoid
release to the environment. P305 + P351 +
P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if

GHS Precautionary Statements

present and easy to do. Continue rinsing.[3]

Hazard Codes Xi: Irritant[3][5]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles.[12]
» Skin Protection: Handle with chemical-impermeable gloves and wear protective clothing.[12]

o Respiratory Protection: Use a suitable respirator if exposure limits are exceeded or irritation
is experienced.[12]

Storage and Handling

o Storage: Store in a tightly sealed container in a dry, well-ventilated place at room
temperature.[3][5]

« Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and avoid the
formation of dust and aerosols.[12]

Conclusion
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1-Boc-4-(aminomethyl)piperidine is a key building block for medicinal chemists and
researchers in drug discovery. Its well-defined physical and chemical properties, coupled with
its versatile reactivity, make it an invaluable tool in the synthesis of complex molecular
architectures with potential therapeutic applications. Adherence to appropriate safety protocols
Is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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